Cas no 2351187-83-0 (rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine)

• Product Name: rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine
• CAS No: 2351187-83-0
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 6083151
• PubChem ID: 145903909
• Update Time: 2025-06-26

rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine
• 2351187-83-0
• EN300-6973291

• Inchi： 1S/C7H15N/c1-6-5-7(6)3-2-4-8/h6-7H,2-5,8H2,1H3/t6-,7-/m1/s1
• InChI Key： GKLACXGCVNIJIX-RNFRBKRXSA-N
• SMILES： NCCC[C@@H]1C[C@H]1C

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine

Chemical Profile of Rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine (CAS No. 2351187-83-0)

Rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2351187-83-0, belongs to a class of molecules that exhibit intriguing stereochemical properties, which are critical for its pharmacological efficacy. The presence of a chiral center at the cyclopropyl ring and another at the amine-bearing carbon chain makes this molecule a promising candidate for further investigation in drug development.

The molecular structure of Rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine consists of a propanamine backbone substituted with a 2-methylcyclopropyl group. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The stereochemistry of the molecule, particularly the (1R,2R) configuration at the cyclopropyl ring, is believed to play a crucial role in determining its biological activity. This stereochemical arrangement has been the focus of recent studies aimed at understanding how subtle changes in molecular geometry can modulate pharmacological responses.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage complex stereochemistry to enhance their efficacy and selectivity. Rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine represents an example of such a compound, where the precise stereochemical configuration is thought to be essential for its biological function. Researchers have been exploring synthetic routes to access this molecule in high enantiomeric purity, as even small deviations from the desired stereochemistry can significantly impact its pharmacological profile.

The synthesis of Rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine presents several challenges due to the intricate stereochemistry involved. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliaries, have been employed to achieve the desired configuration with high fidelity. These approaches not only highlight the synthetic challenges but also showcase the ingenuity required in modern organic synthesis to produce complex molecules like this one.

From a biological perspective, Rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine has shown promise in preliminary screenings for various pharmacological activities. Its unique structural features suggest potential applications in areas such as pain management, where stereochemically pure compounds often exhibit enhanced therapeutic effects. Additionally, the compound's ability to interact with specific biological targets may make it a valuable scaffold for designing new drugs with improved pharmacokinetic properties.

The investigation into Rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine also underscores the importance of understanding how molecular structure influences biological activity. This knowledge is crucial for rational drug design, where the goal is to create molecules that are not only effective but also safe and well-tolerated by patients. By studying compounds like this one, researchers can gain insights into the relationship between structure and function, which can accelerate the discovery of new therapeutic agents.

Recent advancements in computational chemistry have further enhanced our ability to predict and analyze the biological activity of complex molecules. Molecular modeling techniques can be used to simulate how Rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine interacts with biological targets at the atomic level. These simulations provide valuable insights into binding mechanisms and can guide experimental efforts aimed at optimizing the compound's pharmacological properties.

The potential applications of Rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals, where similar molecular complexity often confers enhanced performance characteristics. As research continues to uncover new possibilities for this compound, its relevance in various industrial and scientific domains is likely to grow.

In conclusion, Rac-3-[(1R,2R)-2-methylcyclopropyl]propan-1-amine (CAS No. 2351187-83-0) is a fascinating compound with significant potential in pharmaceutical research and development. Its complex stereochemistry and unique structural features make it a promising candidate for further investigation. As our understanding of molecular structure-biology relationships continues to evolve, compounds like this one are poised to play an increasingly important role in shaping the future of drug discovery and development.